Cas no 1337880-45-1 (1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole)

• Product Name: 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole
• CAS No: 1337880-45-1
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5042283
• PubChem ID: 118331691
• Update Time: 2025-05-21

1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• CC1=CC=C2C=NN(C2=C1)C1OCCCC1
• 6-methyl-1-(oxan-2-yl)indazole
• 6-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole

• Inchi： 1S/C13H16N2O/c1-10-5-6-11-9-14-15(12(11)8-10)13-4-2-3-7-16-13/h5-6,8-9,13H,2-4,7H2,1H3
• InChI Key： ITVFCWLSAQCBAR-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=C(C)C=CC=2C=N1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27

Additional information on 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole

1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole: A Promising Compound in Medicinal Chemistry

1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole (CAS No. 1337880-45-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The tetrahydro-2H-pyran moiety in the structure of 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole plays a crucial role in enhancing the compound's stability and bioavailability. The methyl substitution at the 6-position further modulates its pharmacological profile, making it a valuable candidate for drug development. Recent studies have highlighted the importance of this compound in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further clinical investigation.

Beyond neurodegenerative diseases, 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole has also been explored for its anticancer properties. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colorectal cancer cells. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole could serve as a lead compound for the development of novel anticancer agents.

The synthetic route for 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole involves several well-established chemical transformations. The key steps include the formation of the indazole core through a cyclization reaction and the subsequent introduction of the tetrahydropyran and methyl groups. The efficiency and scalability of this synthetic route have been optimized to facilitate large-scale production for preclinical and clinical studies.

In addition to its therapeutic potential, 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole has also been investigated for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for elucidating molecular mechanisms underlying various diseases. For instance, recent studies have utilized this compound to investigate the role of specific kinases in signal transduction pathways, providing insights that could inform the design of more targeted therapies.

The safety profile of 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole has been extensively evaluated through a series of toxicological studies. These studies have demonstrated that the compound exhibits low toxicity across various animal models, supporting its potential for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy profiles.

In conclusion, 1-(Tetrahydro-2H-pyran-2-yl)-6-methyl-1H-indazole (CAS No. 1337880-45-1) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.